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Compound of Interest

Compound Name: SBP-1

Cat. No.: B12411498

This document provides crucial safety and logistical information for the handling of SBP-1, a
23-amino acid peptide derived from the human ACE2 receptor.[1][2][3][4] It is intended for
researchers, scientists, and drug development professionals. The guidance provided herein is
based on standard laboratory practices for non-hazardous biological materials and assumes
the substance in question is the SBP-1 peptide used in research, not to be confused with
industrial chemicals of a similar name. Always refer to the supplier-specific Safety Data Sheet
(SDS) for definitive safety information.

Product Identification and Properties

SBP-1 is a synthetic peptide used in laboratory research, particularly in studies involving the
SARS-CoV-2 spike protein.[1][2][3][4] While specific hazard data for SBP-1 is not widely
available, it is handled as a non-hazardous biological material under Biosafety Level 1 (BSL-1)
conditions.[5][6]

Quantitative Data Summary
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Property Value Source

Molecular Weight 2802.05 g/mol [11[3]

Molecular Formula C127H185N31041 [1][3]

_ _ IEEQAKTFLDKFNHEAEDLFY

Amino Acid Sequence [11[3]
Qs

Purity >95% [11[3]

- Soluble to 1 mg/mlin PBS or

Solubility [1112][3]
water
Store at -20°C, desiccated and

Storage [1][2][3]

in the dark

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
procedures being performed.[7] However, the following table outlines the minimum
recommended PPE for handling SBP-1 under standard laboratory conditions.

PPE Item Specification Purpose
o , Protect hands from contact
Gloves Nitrile or latex, disposable ) ) )
with the peptide solution.[7][8]
Protect skin and personal
Lab Coat Standard, buttoned

clothing from splashes.[5][6]

i Safety glasses with side Protect eyes from splashes.[7]
Eye Protection

shields or goggles [9]

Recommended if there is a
Face shield (in addition to

goggles)

Face Protection significant risk of splashes or

aerosols.[9]

PPE Usage Workflow
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Figure 1: Standard workflow for donning and doffing Personal Protective Equipment (PPE).
Handling and Operational Plan

Receiving and Storage:

e Upon receipt, inspect the package for any damage or leaks.

» Store the lyophilized peptide at -20°C in a desiccated environment, protected from light.[1][2]
[3]

Reconstitution:

Allow the vial to equilibrate to room temperature before opening to prevent condensation.

Reconstitute the peptide using sterile Phosphate Buffered Saline (PBS) or sterile water to a
stock concentration of 1 mg/ml.[1][2][3]

Gently vortex or pipette to dissolve the powder. Avoid vigorous shaking.

If the entire stock solution is not used immediately, aliquot into smaller working volumes to
avoid repeated freeze-thaw cycles. Store aliquots at -20°C for up to one month.[2]

Experimental Use:

All work should be conducted in a designated and clean laboratory area.[5]

Use aseptic techniques to prevent microbial contamination.

Perform all procedures in a manner that minimizes the creation of splashes and aerosols.[6]

[8]

Do not eat, drink, smoke, or apply cosmetics in the laboratory.[6][8]

Wash hands thoroughly after handling the material and before leaving the laboratory.[6][8]

Experimental Workflow for SBP-1 Handling
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Figure 2: Procedural workflow for the safe handling and use of SBP-1 peptide in a laboratory
setting.

Spill and Exposure Procedures

Spill Response:

o Alert others in the immediate area of the spill.

e For a small spill of SBP-1 solution, absorb the liquid with paper towels.

o Decontaminate the spill area with a 10% bleach solution or another appropriate laboratory
disinfectant, allowing for a contact time of at least 10 minutes.[10][11]

e Wipe the area clean with fresh paper towels.
e Dispose of all contaminated materials in the biohazardous waste.[10][11]
Personnel Exposure:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one to two glasses of water. Seek immediate medical attention.

Disposal Plan

All materials that have come into contact with SBP-1, including pipette tips, tubes, and gloves,
should be considered biohazardous waste.

Disposal Protocol:
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e Collect all contaminated solid waste in a designated biohazard bag.

e Liquid waste can be decontaminated by adding bleach to a final concentration of 10% and
allowing it to sit for at least 30 minutes before disposing down the drain with copious
amounts of water, in accordance with institutional guidelines.

e Sharps, such as needles or contaminated glassware, must be disposed of in a designated
sharps container.[8][11]

 All biohazardous waste must be autoclaved before final disposal according to institutional
and local regulations.

Disposal Decision Tree
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Figure 3: Decision tree for the proper segregation and disposal of waste generated during work
with SBP-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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